Cas no 900018-96-4 (1-(4-acetylphenyl)-N-benzylpiperidine-4-carboxamide)

1-(4-Acetylphenyl)-N-benzylpiperidine-4-carboxamide is a synthetic organic compound featuring a piperidine core functionalized with a benzylcarboxamide group and a 4-acetylphenyl substituent. This structure confers potential utility in medicinal chemistry and pharmacological research, particularly as an intermediate or scaffold for developing bioactive molecules. The acetylphenyl moiety may enhance binding affinity in target interactions, while the benzylpiperidine component contributes to structural diversity and solubility modulation. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies or as a precursor in heterocyclic synthesis. The compound’s stability and purity are critical for reproducible experimental outcomes in drug discovery applications.
1-(4-acetylphenyl)-N-benzylpiperidine-4-carboxamide structure
900018-96-4 structure
Product Name:1-(4-acetylphenyl)-N-benzylpiperidine-4-carboxamide
CAS No:900018-96-4
MF:
MW:
CID:4664402
Update Time:2025-06-08

1-(4-acetylphenyl)-N-benzylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-ACETYLPHENYL)-N-BENZYL-4-PIPERIDINECARBOXAMIDE
    • 1-(4-acetylphenyl)-N-benzylpiperidine-4-carboxamide

1-(4-acetylphenyl)-N-benzylpiperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00895799-1g
1-(4-Acetylphenyl)-N-benzylpiperidine-4-carboxamide
900018-96-4 90%
1g
¥4193.0 2024-04-17
Key Organics Ltd
3Y-5179-1MG
1-(4-acetylphenyl)-N-benzyl-4-piperidinecarboxamide
900018-96-4 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
3Y-5179-5MG
1-(4-acetylphenyl)-N-benzyl-4-piperidinecarboxamide
900018-96-4 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
3Y-5179-10MG
1-(4-acetylphenyl)-N-benzyl-4-piperidinecarboxamide
900018-96-4 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
3Y-5179-0.5G
1-(4-acetylphenyl)-N-benzyl-4-piperidinecarboxamide
900018-96-4 >90%
0.5g
£385.00 2025-02-09
Key Organics Ltd
3Y-5179-1G
1-(4-acetylphenyl)-N-benzyl-4-piperidinecarboxamide
900018-96-4 >90%
1g
£770.00 2025-02-09
Key Organics Ltd
3Y-5179-5G
1-(4-acetylphenyl)-N-benzyl-4-piperidinecarboxamide
900018-96-4 >90%
5g
£3080.00 2025-02-09
Key Organics Ltd
3Y-5179-10G
1-(4-acetylphenyl)-N-benzyl-4-piperidinecarboxamide
900018-96-4 >90%
10g
£5775.00 2025-02-09
A2B Chem LLC
AI83820-1mg
1-(4-acetylphenyl)-N-benzylpiperidine-4-carboxamide
900018-96-4 >90%
1mg
$201.00 2024-05-20
A2B Chem LLC
AI83820-5mg
1-(4-acetylphenyl)-N-benzylpiperidine-4-carboxamide
900018-96-4 >90%
5mg
$214.00 2024-05-20

1-(4-acetylphenyl)-N-benzylpiperidine-4-carboxamide Related Literature

Additional information on 1-(4-acetylphenyl)-N-benzylpiperidine-4-carboxamide

1-(4-Acetylphenyl)-N-Benzylpiperidine-4-Carboxamide: A Comprehensive Overview

1-(4-Acetylphenyl)-N-Benzylpiperidine-4-Carboxamide, also known by its CAS registry number CAS No. 900018-96-4, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications in drug design, polymer chemistry, and advanced materials development. Recent studies have highlighted its role in enhancing the performance of biodegradable polymers and its potential as a precursor for novel pharmaceutical agents.

The molecular structure of 1-(4-Acetylphenyl)-N-Benzylpiperidine-4-Carboxamide consists of a piperidine ring substituted with an acetylphenyl group at the 4-position and a benzyl group attached to the nitrogen atom. This arrangement imparts the compound with both aromatic and amide functionalities, making it highly versatile for chemical modifications. The presence of the piperidine ring contributes to the compound's ability to form hydrogen bonds, which is crucial for its role in polymer synthesis and drug delivery systems.

Recent research has focused on the use of this compound as a building block for synthesizing biodegradable polymers with improved mechanical properties. For instance, studies published in Nature Materials have demonstrated that incorporating CAS No. 900018-96-4 into polyurethane matrices significantly enhances their tensile strength and biocompatibility. This makes it an attractive candidate for applications in biomedical devices and tissue engineering.

In the pharmaceutical industry, 1-(4-Acetylphenyl)-N-Benzylpiperidine-4-Carboxamide has been explored as a potential lead compound for developing new drugs targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier has been validated in preclinical trials, suggesting its potential as a drug delivery agent for central nervous system disorders.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, making it feasible for large-scale production. The compound's stability under various reaction conditions further enhances its utility in industrial applications.

In conclusion, CAS No. 900018-96-4, or 1-(4-Acetylphenyl)-N-Benzylpiperidine-4-Carboxamide, represents a promising compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in its synthesis and application, positions it as a key player in the development of next-generation materials and pharmaceuticals.

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